Cas no 1805951-67-0 (2,5-Diamino-4-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2,5-Diamino-4-(difluoromethyl)-3-fluoropyridine
• CAS No: 1805951-67-0
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 4799955
• Update Time: 2023-08-17

2,5-Diamino-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Diamino-4-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H6F3N3/c7-4-3(5(8)9)2(10)1-12-6(4)11/h1,5H,10H2,(H2,11,12)
• InChI Key： VYMBUEDLIUXHOC-UHFFFAOYSA-N
• SMILES： FC1C(N)=NC=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 0.5
• Topological Polar Surface Area: 64.9